Cas no 50-48-6 (Amitriptyline)

Amitriptyline structure

Product Name:Amitriptyline

CAS No:50-48-6

Molecular Formula:C₂₀H₂₃N

Molecular Weight:277.40332

CID:33478

PubChem ID:2160

Amitriptyline Properties

Names and Identifiers

- Amitriptyline
- 5-(3-Dimethylaminopropylidene)-10,11-dihydro-5H-dibenzo(a,d)cycloheptatriene
- 5-(3-Dimethylaminopropylidene)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene
- 5-(3-dimethylaminopropylidene)-10,11-dihyro-5h-dibenzo(a,d)cycloheptene
- 5-(3'-Dimethylaminopropylidene)-dibenzo-(a,d)(1,4)-cycloheptadiene
- 5-(3-Dimethylpropylidene)dibenzo(a,d)(1,4)cycloheptadiene
- 5-(gamma-Dimethylaminopropylidene)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene
- 5-(gamma-Dimethylaminopropylidene)-5H-dibenzo(a,d)-10,11-dihydrocycloheptene
- 5-(gamma-Dimethylaminopropylidene)-5H-Dibenzo[a,d][1,4]cycloheptadiene
- 3-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethyl-1-propanamine
- 3-(10,11-Dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethyl-1-propanamine hydrochloride
- AMITRIPTYLLINE
- Potato Dextrose Agar
- 3-(5,6-dihydrodibenzo[2,1-b:2',1'-f][7]annulen-11-ylidene)-N,N-dimethylpropan-1-amine
- 3-(10,11-Dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-1-propanamine
- 1806D8D52K
- 5H-Dibenzo(a,d)cycloheptene-delta5,gamma-propylamine, 10,11-dihydro-N,N-dimethyl-
- EINECS 200-041-6
- 5-(gamma-Dimethylaminopropylidene)-10 11-dihydro-5H-dibenzo[a d]cycloheptene
- NCGC00015095-04
- Tryptanol
- Redomex
- 5-(.gamma.-Dimethylaminopropylidene)-5H-dibenzo(a,d)-10,11-dihydrocycloheptene
- 50-48-6
- 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)heptalene-delta5,gamma-propylamine
- 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-
- 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)heptalene-.DELTA.5,.gamma.-propylamine
- AB00053417_13
- KBio2_007397
- cMAP_000001
- SCHEMBL7824
- 5-(.gamma.-Dimethylaminopropylidene)-5H-Dibenzo[a,d][1,4]cycloheptadiene
- CHEBI:2666
- C06824
- 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethyl-
- dimethyl({3-[(2Z)-tricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene]propyl})amine
- 5-(3-dimethylaminopropylidene)dibenzo[a,d][1,4]-cycloheptadiene
- 10,11-Dihydro-5-(.gamma.-dimethylaminopropylidene)-5H-dibenzo(a,d)cycloheptene
- Amitriptyline (INN)
- BIDD:GT0115
- TP0
- BRD-K53737926-003-14-6
- NCGC00183047-01
- NCGC00015095-12
- Amitriptilina [INN-Spanish]
- Amytriptiline
- 5-(gamma-Dimethylaminopropylidene)-5H-dibenzo[a,d]10,11-dihydrocycloheptene
- Prestwick3_000074
- DTXSID7022594
- 10,11-dihydro-5-(gamma-dimethylaminopropylidene)-5H-dibenzo[a,d]cycloheptene
- AKOS000512694
- 5-(3'-Dimetilaminopropilideno)-dibenzo-[a,d] [1,4]-cicloheptadieno
- Laroxyl (TN)
- 5H-dibenzo [a,d] ciclohepteno-5,.Gamma.-propilamina,10,11-dihidro-N,N-dimetil-
- DTXCID502594
- Damilen
- Prestwick0_000074
- Spectrum_000044
- L001041
- 3-(10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethylpropan-1-amine
- BPBio1_000317
- Amitryptyline
- Triptisol
- SBI-0050100.P004
- 3-(10,11-dihydro-5H-dibenzo(a,d)(7)annulen-5-ylidene)-N,N-dimethylpropan-1-amine
- FT-0653242
- Laroxyl
- PDSP1_001564
- Elavil
- Elani
- KBio1_000766
- LS-60747
- Laroxyl (Salt/Mix)
- AB00053417_14
- AMITRIPTYLINE [WHO-DD]
- KBio2_002261
- dimethyl({3-[(2E)-tricyclo[9.4.0.0^{3,8}]pentadeca-1(15),3,5,7,11,13-hexaen-2-ylidene]propyl})amine
- SPBio_000082
- amitriptylin-
- Amitriptylinum
- Seroten
- KBio2_004829
- MK 230
- KBio3_002741
- BSPBio_001836
- NCGC00015095-03
- 3-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-ylidene)-N,N-dimethyl-1-propanamine
- Q58397
- SPBio_002208
- Spectrum5_000806
- Elanil
- Adepress
- MRF-0000533
- 5-(3-Dimethylaminopropylidene)-5H-dibenzo[ad]-1011-dihydrocycloheptene
- Amitril
- MK-230
- 5-(gamma-Dimethylaminopropylidene)-5H-dibenzo(a d)(1 4)cycloheptadiene
- Damilan
- 5H-Dibenzo[ad]cycloheptene-Delta 5gamma-propylamine1011-dihydro-NN-dimethyl-(6CI8CI)
- Adepril
- 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)heptalene-delta(sup 5),gamma-propylamine
- 5-(3''''-Dimethylaminopropylidene)-dibenzo-[a d][1 4]-cycloheptadiene
- Lentizol (Salt/Mix)
- NCGC00015095-08
- Vanatrip (Salt/Mix)
- 5-(3-Dimetilaminopropilideno)-5H-dibenzo [a,d]-10,11-dihidrociclohepteno
- D0Y5UG
- Ro 4-1575
- Spectrum2_000101
- Lopac0_000112
- 5-(gamma-Dimethylaminopropylidine)-5H-dibenzo(a,d)(1,4)cycloheptadiene
- 3-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ylidene)-N,N-dimethylpropan-1-amine
- Amitriptylinum (Latin)
- N06AA09
- BRN 2217885
- KBioGR_000592
- Flavyl
- Amitryptiline
- BRD-K53737926-003-05-4
- CCRIS 9174
- Lantron
- EC 200-041-6
- DB00321
- Amitriptilina
- KBioSS_002262
- NCGC00015095-05
- STK525215
- 10,11-Dihydro-N,N-dimethyl-5H-dibenzo(a,d)heptalene-delta(5),gamma-propylamine
- NCGC00015095-02
- AB00053417-12
- 5-(.gamma.-Dimethylaminopropylidene)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene
- AMITRIPTYLINE (MART.)
- Triptilin
- D07448
- KBio2_000424
- 3-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-ylidene)-N,N-dimethylpropan-1-amine
- BSPBio_000287
- Spectrum3_000298
- Domical (Salt/Mix)
- IDI1_000766
- NSC169910
- Oprea1_479304
- GTPL200
- Amitriprolidine
- Laroxil
- Sylvemid
- KBioGR_002261
- AmitriptylineMK-230, N-750, Ro41575
- s5947
- 3B - Known Drug Blood Quantification Sample
- 5-(gamma-Dimethylaminopropylidene)-5H-dibenzo(a,d)(1,4)cycloheptadiene
- NCGC00015095-14
- 3-(5,6-dihydrodibenzo[[?],[?]][7]annulen-11-ylidene)-N,N-dimethyl-propan-1-amine
- Amytriptylin
- W-109252
- BB 0305430
- 5-(.gamma.-Dimethylaminopropylidine)-5H-dibenzo(a,d)(1,4)cycloheptadiene
- NCGC00024433-04
- Spectrum4_000146
- Prestwick1_000074
- Amitriptylin
- NCGC00015095-09
- NORTRIPTYLINE HYDROCHLORIDE IMPURITY F [EP IMPURITY]
- UNII-1806D8D52K
- Triptanol
- NCGC00015095-10
- KBio2_002992
- 1-Propanamine, 3-(10,11-dihydro-5H-dibenzo[ a,d]cyclohepten-5-ylidene)-N,N-dimethyl-
- SDCCGSBI-0050100.P005
- AMITRIPTYLINE [USP IMPURITY]
- AMITRIPTYLINE [VANDF]
- Amitriptilina [Italian]
- KBio2_005560
- NINDS_000766
- 5H-Dibenzo(a,d)cycloheptene-delta(sup 5),gamma-propylamine, 10,11-dihydro-N,N-dimethyl-
- BDBM50020712
- CCG-204207
- 1-propanamina, 3-(10,11-dihidro-5H-dibenzo [a, d] ciclohepteno-5-ilideno)-N,N-dimetil-
- N 750
- 5H-Dibenzo(a,d)cyclopheptene-delta(sup 5),gamma-propylamine, 10,11-dihydro-n,n-dimethyl-
- Proheptadiene
- 3-(10,11-Dihydro-5H-dibenzo-[a,d]cyclohepten-5-ylidene)-N,N-dimethyl-1-propanamine, hydrochloride
- AMITRIPTYLINE [MI]
- 5H-Dibenzo[a,d]cycloheptene-Delta5,gamma-propylamine, 10,11-dihydro-N,N-dimethyl- (6CI,8CI) 5-(gamma-Dimethylaminopropylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene
- Elavil (TN)
- Triptizol (Salt/Mix)
- 10,11-Dihydro-5-(gamma-dimethylaminopropylidene)-5H-dibenzo(a,d)cycloheptene
- AMITRIPTYLINE [INN]
- CHEMBL629
- NCGC00015095-26
- Amitriptylin [German]
- amitryptiline HCl
- 5H-Dibenzo[a,d]cycloheptene-.delta.5,.gamma.-propylamine, 10,11-dihydro-N,N-dimethyl-
- Prestwick2_000074
- KBioSS_000424
- N-[3-(10,11-DIHYDRO-5H-DIBENZO[A,D]CYCLOHEPTEN-5-YLIDEN)PROPYL]-N,N-DIMETHYLAMINE
- AB00514631
- NCGC00015095-07
- Amitriptylinum [INN-Latin]
- [3-(10,11-Dihydro-dibenzo[a,d]cyclohepten-5-ylidene)-propyl]-dimethyl-amine
- NCGC00015095-11
- 10,11-dihydro-N,N-dimethl-5H-dibenzo[a,d]cycloheptene-(delta(5, gamma))-propylamine
- 5H-Dibenzo(a,d)cycloheptene-.delta.(sup 5),.gamma.-propylamine, 10,11-dihydro-N,N-dimethyl-
- AMITRIPTYLINE (USP IMPURITY)
- DivK1c_000766
- HSDB 3007
- 5-(3-Dimethylaminopropylidene)-5H-dibenzo[a,d]-10,11-dihydrocycloheptene
- N,N-dimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propan-1-amine
- PS01 - Amitriptyline/Nortriptyline
- Damitriptyline
- PDSP2_001548
- BCP09083
- NCGC00015095-01
- Lopac-A-8404
- NCGC00015095-06
- 10,11-dihydro-N,N-dimethyl-5H-dibenzo[a,d]cycloheptene-delta-5,gamma-propylamine
- 3-(10,11-Dihydro-5H-dibenzo(a,d)cyclohepten-5-yliden)-N,N-dimethylpropylamin
- Amitriptyline [INN:BAN]
- Sarotex
- AMITRIPTYLINE [MART.]
- CAS-549-18-8
- KBio3_001336
- 5-(3'-Dimethylaminopropylidene)-dibenzo-[a,d][1,4]-cycloheptadiene
- NS00000032
- Amitriptylinum (INN-Latin)
- Limbitrol
- Amitriptilina (INN-Spanish)
- HY-B0527
- CS-0009498
- DA-50424
- BRD-K53737926-003-25-2
- BRD-K53737926-003-27-8
- 1ST10058
- MDL： MFCD04971969
- InChIKey： KRMDCWKBEZIMAB-UHFFFAOYSA-N
- Inchi： 1S/C20H23N/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20/h3-6,8-12H,7,13-15H2,1-2H3
- SMILES： CN(C)CCC=C1C2=CC=CC=C2CCC3=CC=CC=C31

Computed Properties

Exact Mass: 277.18305g/mol
Surface Charge: 0
XLogP3: 5
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 277.18305g/mol
Monoisotopic Mass: 277.18305g/mol
Topological Polar Surface Area: 3.2Å²
Heavy Atom Count: 21
Complexity: 331
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Stability Shelf Life: Following the date of manufacture, amitriptyline hydrochloride preparations have expiration dates of 3-5 years depending on the manufacturer and dosage form.
Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/
Dissociation Constants: pKa = 9.76 (tertiary amine) (est)
LogP: 4.16860
PSA: 3.24000
Refractive Index: 1.7500 (estimate)
Water Partition Coefficient: 9.7 mg/mL
Boiling Point: 398.2°C at 760mmHg
Melting Point: 196-197°C
Flash Point: 174°C
Color/Form: Uncertain
Solubility: Water solubility 9.7 mg/ml
pka: 9.4(at 25℃)
Density: 1.076g/cm3

Amitriptyline Security Information

WGK Germany：3
Safety Instruction： S26; S36; S37/39
Risk Phrases：R36/37/38
Dangerous goods sign：
HazardClass：IRRITANT

Amitriptyline Customs Data

HS CODE：2921499090
Customs Data：

China Customs Code:
2921499090

Overview:

2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Amitriptyline Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01FO57-25mg	Amitriptyline Hydrochloride	50-48-6	98%	25mg	$79.00
A2B Chem LLC	AY09947-1g	Amitriptyline Hydrochloride	50-48-6		1g	$639.00
Aaron	AR01FODJ-25mg	Amitriptyline Hydrochloride	50-48-6	98%	25mg	$68.00	2025-02-10
DC Chemicals	DC20206-100 mg	Amitriptyline；MK-230, N-750, Ro41575	50-48-6	>98%	100mg	$150.0	2022-02-28
MedChemExpress	HY-B0527-10mM*1 mL in DMSO	Amitriptyline	50-48-6	99.94%	10mM*1 mL in DMSO	￥385	2024-07-24
S e l l e c k ZHONG GUO	S5947-25mg	Amitriptyline	50-48-6	99.68%	25mg	¥794.53	2023-09-15
TRC	A640860-10mg	Amitriptyline	50-48-6		10mg	$ 64.00	2023-04-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T22240-5 mg	Amitriptyline	50-48-6	99.64%	5mg	￥287.00	2022-04-26

Amitriptyline Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

Audited Supplier

(CAS:50-48-6)

MR./MRS.:GUO YIN

Phone:13657291602

Email:1208480055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:50-48-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-48-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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2. A new reference material for O–Sr isotope determination in epidote using a micro-beam†

Jingyuan Chen J. Anal. At. Spectrom., 2023,38, 1592-1601
3. Synthesis of poly(p-phenylene) containing a rhodamine 6G derivative for the detection of Fe(iii) in organic and aqueous media†

Ho Namgung,Jongho Kim,Youngjin Gwon,Taek Seung Lee RSC Adv., 2017,7, 39852-39858
4. Anniversary meeting, March 30, 1854

Q. J. Chem. Soc., 1855,7, 144-160
5. Selenoketenyl and selenoalkyne complexes via the reactions of ketenyl complexes with Woollins’ reagent

Chem. Commun., 1997, 2049-2050
6. Novel transformation of α,β-unsaturated aldehydes and ketones into γ-amino alcohols or 1,3-oxazines via a 4 or 5 step, one-pot sequence†

Adam D. J. Calow,Andrei S. Batsanov,Elena Fernández,Cristina Solé,Andrew Whiting Chem. Commun., 2012,48, 11401-11403
7. A dinuclear biomimetic Cu complex derived from l-histidine: synthesis and stereoselective oxidations†

Maria L. Perrone,Elena Salvadeo,Eliana Lo Presti,Enrico Monzani,Laura Santagostini,Luigi Casella Dalton Trans., 2017,46, 4018-4029
8. A sensitive approach for simultaneous quantification of carbonyl and hydroxyl steroids using 96-well SPE plates based on stable isotope coded-derivatization-UPLC-MRM: method development and application†

Chuanxin Liu,Xue Sheng,Yuming Wang,Jia Yin,Wei Huang,Yubo Li,Yanjun Zhang RSC Adv., 2018,8, 19713-19723
9. Physical properties and hydrolytic degradability of polyethylene-like polyacetals and polycarbonates†

Patrick Ortmann,Ilona Heckler,Stefan Mecking Green Chem., 2014,16, 1816-1827
10. Towards a dynamic covalent molecular switch: substituent effects in chalcone/flavanone isomerism†

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Cas no 50-48-6 (Amitriptyline)

Amitriptyline Properties

Names and Identifiers

Computed Properties

Experimental Properties

Amitriptyline Security Information

Amitriptyline Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Amitriptyline Pricemore >>

Amitriptyline Suppliers

Amitriptyline Related Literature

50-48-6 (Amitriptyline) Related Products